![molecular formula C18H13ClN2O3 B2383225 6-(1,3-Benzodioxol-5-yl)-2-[(2-chlorophenyl)methyl]pyridazin-3-one CAS No. 899753-15-2](/img/structure/B2383225.png)
6-(1,3-Benzodioxol-5-yl)-2-[(2-chlorophenyl)methyl]pyridazin-3-one
Description
6-(1,3-Benzodioxol-5-yl)-2-[(2-chlorophenyl)methyl]pyridazin-3-one is a useful research compound. Its molecular formula is C18H13ClN2O3 and its molecular weight is 340.76. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Pyridazinone derivatives have been synthesized and analyzed for their structural and electronic properties. For instance, Hamdi Hamid Sallam et al. (2021) synthesized a pyridazine analog and performed structure analysis using XRD and DFT calculations, highlighting its significance in pharmaceutical chemistry due to heterocyclic compounds' importance (Sallam et al., 2021). Similarly, E. M. Flefel et al. (2018) developed novel pyridine and fused pyridine derivatives, demonstrating their potential through molecular docking and in vitro screenings against target proteins (Flefel et al., 2018).
Applications in Material Science
Pyridazinone derivatives have been investigated for their applicability in materials science, particularly in corrosion inhibition. Motsie E. Mashuga et al. (2017) explored the effects of pyridazine derivatives on the electrochemical dissolution of mild steel, providing insights into their inhibitory mechanisms and potential applications in corrosion protection (Mashuga et al., 2017).
Antimicrobial and Antioxidant Activities
The exploration of pyridazinone derivatives extends to their antimicrobial and antioxidant properties. For example, synthesis and evaluation of novel 5-(benzo[b]furan-2-ylmethyl)-6-methyl-pyridazin-3(2H)-one derivatives revealed good anti-inflammatory activity and binding affinity with COX-2 (Boukharsa et al., 2018). Furthermore, S. Maddila et al. (2016) synthesized new benzothiazole pyrimidine derivatives, demonstrating excellent in vitro antibacterial and antifungal activities (Maddila et al., 2016).
Catalytic and Biological Activities
Research also delves into catalytic activities and biological implications. R. Saddik et al. (2012) investigated catecholase activity for ligands based on pyridazinone and thiopyridazinone, providing valuable insights into their role in mimicking microorganism oxygen activation (Saddik et al., 2012).
Properties
IUPAC Name |
6-(1,3-benzodioxol-5-yl)-2-[(2-chlorophenyl)methyl]pyridazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClN2O3/c19-14-4-2-1-3-13(14)10-21-18(22)8-6-15(20-21)12-5-7-16-17(9-12)24-11-23-16/h1-9H,10-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIWQMYKHPFZJHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN(C(=O)C=C3)CC4=CC=CC=C4Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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